Cas no 1805474-25-2 (3,6-Bis(trifluoromethyl)-2-methoxyaniline)

• Product Name: 3,6-Bis(trifluoromethyl)-2-methoxyaniline
• CAS No: 1805474-25-2
• MF: C₉H₇F₆NO
• MW: 259.148403406143
• CID: 4960431
• Update Time: 2025-08-03

3,6-Bis(trifluoromethyl)-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-methoxyaniline

• Inchi： 1S/C9H7F6NO/c1-17-7-5(9(13,14)15)3-2-4(6(7)16)8(10,11)12/h2-3H,16H2,1H3
• InChI Key： AFXQGWXWNNUBIP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=C(C=1OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3
• Topological Polar Surface Area: 35.2

Additional information on 3,6-Bis(trifluoromethyl)-2-methoxyaniline

Comprehensive Overview of 3,6-Bis(trifluoromethyl)-2-methoxyaniline (CAS No. 1805474-25-2)

3,6-Bis(trifluoromethyl)-2-methoxyaniline (CAS No. 1805474-25-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and methoxy functional groups, is widely recognized for its potential applications in drug discovery and material engineering. Researchers and industry professionals frequently search for terms like "3,6-Bis(trifluoromethyl)-2-methoxyaniline synthesis", "CAS 1805474-25-2 applications", and "trifluoromethyl aniline derivatives", reflecting the growing interest in its properties and uses.

The molecular structure of 3,6-Bis(trifluoromethyl)-2-methoxyaniline features two trifluoromethyl groups at the 3 and 6 positions and a methoxy group at the 2 position of the aniline ring. This configuration imparts exceptional electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules. Recent trends in chemical research highlight the demand for fluorinated compounds due to their enhanced stability, bioavailability, and lipophilicity, which are critical factors in modern drug design.

In the pharmaceutical industry, 3,6-Bis(trifluoromethyl)-2-methoxyaniline is often explored as a building block for active pharmaceutical ingredients (APIs). Its trifluoromethyl groups are known to improve metabolic stability and binding affinity, addressing common challenges in drug development. Searches for "fluorinated anilines in drug discovery" and "CAS 1805474-25-2 in medicinal chemistry" underscore its relevance in cutting-edge therapeutic research.

Beyond pharmaceuticals, this compound finds applications in agrochemicals, where its derivatives contribute to the development of next-generation pesticides and herbicides. The methoxy and trifluoromethyl functionalities enhance the efficacy and selectivity of these agrochemicals, aligning with the industry's push toward sustainable and environmentally friendly solutions. Queries such as "3,6-Bis(trifluoromethyl)-2-methoxyaniline in agrochemicals" and "fluorinated anilines for crop protection" reflect this growing niche.

From a material science perspective, 3,6-Bis(trifluoromethyl)-2-methoxyaniline is investigated for its potential in designing advanced polymers and coatings. The compound's ability to influence polymer properties, such as thermal stability and chemical resistance, makes it a candidate for high-performance materials. Researchers often search for "fluorinated anilines in polymer science" and "CAS 1805474-25-2 material applications" to explore these possibilities.

The synthesis of 3,6-Bis(trifluoromethyl)-2-methoxyaniline typically involves multi-step organic reactions, including fluorination and methoxylation processes. Optimizing these synthetic routes is a key focus for chemists, as evidenced by searches for "efficient synthesis of 3,6-Bis(trifluoromethyl)-2-methoxyaniline" and "CAS 1805474-25-2 production methods". Advances in catalytic fluorination and green chemistry are expected to further enhance the accessibility of this compound.

In conclusion, 3,6-Bis(trifluoromethyl)-2-methoxyaniline (CAS No. 1805474-25-2) represents a versatile and high-value compound with broad applications across multiple industries. Its unique structural features and functional groups make it a subject of ongoing research and innovation. Whether in pharmaceuticals, agrochemicals, or material science, this compound continues to inspire new developments and solutions, driven by the evolving needs of modern science and technology.